Cas no 1270492-08-4 (2-amino-2-(3-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1270492-08-4
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5950035
• PubChem ID: 82608026
• Update Time: 2025-10-29

2-amino-2-(3-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-chloro-2-methoxyphenyl)ethanol
• Benzeneethanol, β-amino-3-chloro-2-methoxy-
• 2-amino-2-(3-chloro-2-methoxyphenyl)ethan-1-ol
• EN300-1965876
• 1270492-08-4

• Inchi： 1S/C9H12ClNO2/c1-13-9-6(8(11)5-12)3-2-4-7(9)10/h2-4,8,12H,5,11H2,1H3
• InChI Key： OZLKFPHGOKUPQA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1OC)(N)CO

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 12.42±0.10(Predicted)

Additional information on 2-amino-2-(3-chloro-2-methoxyphenyl)ethan-1-ol

Introduction to 2-Amino-2-(3-Chloro-2-Methoxyphenyl)Ethan-1-Ol (CAS No. 1270492-08-4)

The compound 2-amino-2-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 1270492-08-4) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, which are widely studied for their versatile applications in drug design, material science, and biotechnology. The molecule's structure consists of a central ethanediol backbone with an amino group (-NH₂) and a hydroxyl group (-OH), attached to a substituted phenyl ring. The phenyl ring is further substituted with a chlorine atom at the 3-position and a methoxy group (-OCH₃) at the 2-position, adding complexity and functionality to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No. 1270492-08-4, allowing researchers to explore its properties in depth. The compound's unique structure makes it an attractive candidate for various applications, particularly in the development of bioactive molecules. For instance, studies have shown that amino alcohols like this compound can act as intermediates in the synthesis of antibiotics, antiviral agents, and anticancer drugs. The presence of the amino and hydroxyl groups provides opportunities for hydrogen bonding, which is crucial for molecular recognition and interaction in biological systems.

One of the most promising areas of research involving CAS No. 1270492-08-4 is its potential use in drug delivery systems. The compound's ability to form stable complexes with metal ions has been explored in recent studies, suggesting its utility in designing targeted drug delivery vehicles. Additionally, the methoxy group on the phenyl ring contributes to increased lipophilicity, enhancing the compound's ability to cross biological membranes—a critical factor in drug bioavailability.

The synthesis of CAS No. 1270492-08-4 typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has further facilitated the characterization of this compound, providing detailed insights into its molecular structure and stability.

In terms of biological activity, CAS No. 1270492-08-4 has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into therapeutic agents for treating conditions associated with oxidative stress and inflammation, such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound's chiral nature has led to investigations into its enantiomeric forms. Chiral resolution techniques have been employed to separate the enantiomers of CAS No. 127049